molecular formula C9H13ClO B071084 Octahydropentalene-1-carbonyl chloride CAS No. 174020-37-2

Octahydropentalene-1-carbonyl chloride

Cat. No. B071084
CAS RN: 174020-37-2
M. Wt: 172.65 g/mol
InChI Key: OQILNGGRRHAVQS-UHFFFAOYSA-N
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Description

Octahydropentalene-1-carbonyl chloride, also known as OPC, is a chemical compound that has gained attention in the scientific community due to its potential for use in various fields, including drug development and materials science. OPC is a highly reactive molecule that can undergo a variety of chemical reactions, making it a versatile building block for the synthesis of complex organic compounds.

Mechanism of Action

The mechanism of action of Octahydropentalene-1-carbonyl chloride is not fully understood, but it is believed to involve the formation of reactive intermediates that can undergo a variety of chemical reactions. These intermediates can react with other molecules to form complex organic compounds, or they can undergo further chemical transformations to yield new compounds with unique properties.
Biochemical and Physiological Effects:
While Octahydropentalene-1-carbonyl chloride has not been extensively studied for its biochemical and physiological effects, it is believed to have low toxicity and minimal side effects. However, further research is needed to fully understand the potential effects of Octahydropentalene-1-carbonyl chloride on biological systems.

Advantages and Limitations for Lab Experiments

The use of Octahydropentalene-1-carbonyl chloride in laboratory experiments offers several advantages, including its high reactivity and versatility as a building block for the synthesis of complex organic compounds. However, the synthesis of Octahydropentalene-1-carbonyl chloride can be challenging and requires specialized equipment and expertise. Additionally, the highly reactive nature of Octahydropentalene-1-carbonyl chloride can make it difficult to control reactions and achieve desired outcomes.

Future Directions

There are many potential future directions for research on Octahydropentalene-1-carbonyl chloride, including the development of new synthetic routes and the exploration of its potential applications in drug development and materials science. Some possible areas of future research include the use of Octahydropentalene-1-carbonyl chloride as a building block for the development of new polymers with unique properties, as well as the investigation of its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of Octahydropentalene-1-carbonyl chloride involves a multi-step process that begins with the reaction of cyclopentadiene with maleic anhydride to form a Diels-Alder adduct. This adduct is then subjected to a series of chemical reactions, including hydrogenation and chlorination, to yield Octahydropentalene-1-carbonyl chloride. The synthesis of Octahydropentalene-1-carbonyl chloride is a challenging process that requires careful control of reaction conditions and the use of specialized equipment.

Scientific Research Applications

Octahydropentalene-1-carbonyl chloride has been the subject of extensive research in the fields of organic chemistry and materials science. Its unique chemical properties make it an attractive candidate for use in the synthesis of complex organic compounds, including pharmaceuticals and polymers. Octahydropentalene-1-carbonyl chloride has also been studied for its potential use as a building block for the development of new materials with unique properties, such as high strength and flexibility.

properties

CAS RN

174020-37-2

Product Name

Octahydropentalene-1-carbonyl chloride

Molecular Formula

C9H13ClO

Molecular Weight

172.65 g/mol

IUPAC Name

1,2,3,3a,4,5,6,6a-octahydropentalene-1-carbonyl chloride

InChI

InChI=1S/C9H13ClO/c10-9(11)8-5-4-6-2-1-3-7(6)8/h6-8H,1-5H2

InChI Key

OQILNGGRRHAVQS-UHFFFAOYSA-N

SMILES

C1CC2CCC(C2C1)C(=O)Cl

Canonical SMILES

C1CC2CCC(C2C1)C(=O)Cl

synonyms

1-Pentalenecarbonyl chloride, octahydro- (9CI)

Origin of Product

United States

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